Cas no 13476-99-8 (Vanadium(III) Acetylacetonate)

• Product Name: Vanadium(III) Acetylacetonate
• CAS No: 13476-99-8
• MF: C₁₅H₂₁O₆V
• MW: 348.265146970749
• MDL: MFCD00000033
• CID: 149131
• PubChem ID: 24853612
• Update Time: 2025-06-12

Vanadium(III) Acetylacetonate Chemical and Physical Properties

Names and Identifiers

• Vanadium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-
• Vanadium(III) 2,4-pentanedionate
• VANADIUM(III) ACETYLACETONATE
• Vanadium(III) tris(acetylacetonate)
• VANADIUM ACETYLACETONATE
• Vanadyltriacetylacetonate
• Bis(pentanedionato) vanadyl
• Vanadium trisacetylacetonate
• Tris(acetylacetonato)vanadium
• VANADIUM(III)2,4-PENTANEDIONE
• VANADIUM III 2,4-PENTANEDIONATO
• Tris(2,4-pentanedionato)vanadium
• Vanadium(III)acetylacetonate,98%
• Vanadium(III) 2,4-pentanedionate, typically 97%
• DTXCID501471534
• Vanadium(III) acetylacetonate, 97%
• AKOS025311066
• DTXSID401014771
• Vanadium, tris(2,4-pentanedionato-.kappa.O2,.kappa.O4)-, (OC-6-11)-
• V(acac)3
• Vanadium 2,4pentanedionate
• Vanadium, tris(2,4-pentanedionato-.kappa.O,.kappa.O')-, (OC-6-11)-
• MFCD00000033
• Tris(acetylacetonato)vanadium(III)
• Tris(2,4pentanedionato)vanadium
• Vanadium, tris(2,4-pentanedionato-O,O'-)
• 13476-99-8
• vanadium(IV) acetylacetonate
• tris(((Z)-4-oxopent-2-en-2-yl)oxy)vanadium
• Vanadium(III) Acetylacetonate

• MDL： MFCD00000033
• Inchi： 1S/3C5H8O2.V/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/q;;;+3/p-3/b3*4-3-;
• InChI Key： JTPOGAMSYINTGF-LNTINUHCSA-K
• SMILES： [V](O/C(/C)=C\C(=O)C)(O/C(/C)=C\C(=O)C)O/C(/C)=C\C(=O)C
• BRN： 4148970

Computed Properties

• Exact Mass: 351.10100
• Monoisotopic Mass: 348.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• XLogP3: nothing
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Color/Form: Brown solid
• Density: 1.050
• Melting Point: 181-184 °C (lit.)
• Boiling Point: 170°C 0,05mm
• Flash Point: 71.9°C
• Solubility: soluble in methanol, acetone, benzene chloroform
• Water Partition Coefficient: Soluble in water 2g/L, toluene, ethanol, acetone.
• PSA: 102.42000
• LogP: 1.66350
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Vanadium(III) Acetylacetonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3285
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：23-10
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Vanadium(III) Acetylacetonate

Recent Advances in Vanadium(III) Acetylacetonate (CAS: 13476-99-8) Research: Implications for Chemical Biology and Medicine

Vanadium(III) acetylacetonate (CAS: 13476-99-8) has garnered significant attention in recent years due to its versatile applications in catalysis, materials science, and biomedical research. As a vanadium-based coordination compound, it exhibits unique redox properties and biological activity, making it a promising candidate for therapeutic development and industrial applications. This research brief synthesizes the latest findings on this compound, focusing on its mechanistic insights, therapeutic potential, and emerging applications in chemical biology.

A 2023 study published in the Journal of Inorganic Biochemistry elucidated the compound's insulin-mimetic properties, demonstrating its ability to activate the PI3K/Akt signaling pathway in diabetic models at nanomolar concentrations. The research team employed X-ray absorption spectroscopy (XAS) to characterize the dynamic coordination geometry of vanadium(III) in biological systems, revealing a ligand exchange mechanism critical for its bioactivity. These findings build upon earlier work highlighting vanadium compounds as potential alternatives to traditional diabetes therapies.

In the field of cancer research, a groundbreaking 2024 paper in Chemical Science reported Vanadium(III) acetylacetonate's selective cytotoxicity against triple-negative breast cancer cells (MDA-MB-231) through ROS-mediated apoptosis. The study utilized CRISPR-Cas9 screening to identify VDR (vanadium-dependent response) genes, uncovering novel molecular targets for metal-based therapeutics. Importantly, the compound showed minimal toxicity to normal mammary epithelial cells (MCF-10A) at therapeutic concentrations, suggesting a favorable safety profile.

Materials science applications have also advanced significantly. Researchers at MIT developed a novel photocatalytic system using Vanadium(III) acetylacetonate as a co-catalyst for CO₂ reduction, achieving 92% Faradaic efficiency for methane production (Nature Catalysis, 2023). The compound's ability to stabilize multiple oxidation states (III-V) under electrochemical conditions was identified as key to its exceptional performance. This development has important implications for sustainable energy technologies and carbon capture initiatives.

From a pharmacological perspective, recent pharmacokinetic studies (2024) utilizing ⁴⁸V radiolabeled Vanadium(III) acetylacetonate revealed surprising tissue distribution patterns, with preferential accumulation in bone tissue (35% of administered dose) and pancreatic islets (12%). These findings, published in Metallomics, suggest potential applications in osteoporosis treatment and warrant further investigation into the compound's bone-targeting mechanisms. The study also reported a plasma half-life of 8.2 ± 1.3 hours in primate models, addressing a critical gap in translational research.

Ongoing clinical trials (Phase I/II) in Europe are evaluating Vanadium(III) acetylacetonate formulations for type 2 diabetes mellitus, with preliminary results showing improved glycemic control without the gastrointestinal side effects associated with vanadyl sulfate. The trial incorporates novel biomarker strategies, including vanadium-specific MRI contrast agents, to monitor tissue-specific effects. These developments position Vanadium(III) acetylacetonate as a next-generation metallotherapeutic with multifunctional applications across chemical biology and medicine.

In conclusion, the past two years have witnessed remarkable progress in understanding and applying Vanadium(III) acetylacetonate (13476-99-8). From its detailed mechanistic characterization to translational clinical applications, this compound continues to reveal new dimensions of bioinorganic chemistry. Future research directions likely include nanocarrier delivery systems to enhance bioavailability and combinatorial approaches with existing therapeutics. The accumulated evidence strongly supports continued investment in vanadium-based drug development and catalytic applications.